Cas no 10409-54-8 (Phenyl 2-bromo-2-propyl ketone)
10409-54-8 structure
Product Name:Phenyl 2-bromo-2-propyl ketone
CAS No:10409-54-8
MF:C10H11BrO
MW:227.097742319107
CID:230791
PubChem ID:24891965
Update Time:2025-04-19
Phenyl 2-bromo-2-propyl ketone Chemical and Physical Properties
Names and Identifiers
-
- Phenyl 2-bromo-2-propyl ketone
- 2-BROMO-2-METHYLPROPIOPHENONE
- a-Bromoisobutyrophenone
- 2-bromo-2-methyl-1-phenylpropan-1-one
- alpha,alpha-Dimethylphenacyl bromide
- alpha-Bromoisobutyrophenone
- alpha-Bromoisopropyl phenyl ketone
- 2-Bromoisobutyrophenone
- J-001103
- FT-0636700
- SCHEMBL758154
- 2-Bromo-isobutyrophenone
- 85F2QK25CN
- MFCD00000124
- AKOS015912445
- phenyl alpha-bromoisopropyl ketone
- 2-Bromo-2-methyl-1-phenyl-1-propanone #
- E79194
- UNII-85F2QK25CN
- 2-BENZOYL-2-BROMOPROPANE
- 2-Bromo-2-methyl-1-phenyl-1-propanone
- 10409-54-8
- AS-81306
- 1-Propanone, 2-bromo-2-methyl-1-phenyl-
- NS00051818
- EINECS 233-879-6
- AMY32375
- DTXSID40146274
- CS-0379375
- 2-Bromoisobutyrophenone, 98%
- .alpha.-Bromoisobutyrophenone
- DTXCID2068765
- 2-bromo-2-methyl-1-phenyl-propan-1-one
- DB-040511
-
- MDL: MFCD00000124
- Inchi: 1S/C10H11BrO/c1-10(2,11)9(12)8-6-4-3-5-7-8/h3-7H,1-2H3
- InChI Key: QMOSZSHTSOWPRX-UHFFFAOYSA-N
- SMILES: BrC(C)(C)C(C1C=CC=CC=1)=O
Computed Properties
- Exact Mass: 225.99900
- Monoisotopic Mass: 225.99933g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 169
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 3
- Topological Polar Surface Area: 17.1Ų
Experimental Properties
- Color/Form: Not available
- Density: 1.35 g/mL at 25 °C(lit.)
- Boiling Point: 146-148 °C/30 mmHg(lit.)
- Flash Point: Degrees Fahrenheit:235.4°F
Degrees Celsius:113°C - Refractive Index: n20/D 1.5561(lit.)
- Solubility: Very slightly soluble (0.22 g/l) (25 º C),
- PSA: 17.07000
- LogP: 3.04280
- Solubility: Not available
Phenyl 2-bromo-2-propyl ketone Security Information
-
Symbol:
- Signal Word:Warning
- Hazard Statement: H315-H319-H335
- Warning Statement: P261-P305+P351+P338
- Hazardous Material transportation number:UN 2810 6.1/PG 2
- WGK Germany:3
- Hazard Category Code: 36/37/38
- Safety Instruction: S26-S27-S37/39
-
Hazardous Material Identification:
- Risk Phrases:R36/37/38
Phenyl 2-bromo-2-propyl ketone Customs Data
- HS CODE:2914700090
- Customs Data:
China Customs Code:
2914700090Overview:
2914700090 Halogenation of other ketones and quinones\Sulfonated derivative(Including nitrated and nitrosative derivatives). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to, Acetone declared packaging
Summary:
HS: 2914700090 halogenated, sulphonated, nitrated or nitrosated derivatives of ketones and quinones, whether or not with other oxygen function Tax rebate rate:9.0% Supervision conditions:none VAT:17.0% MFN tariff:5.5% General tariff:30.0%
Phenyl 2-bromo-2-propyl ketone Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 011099-1g |
2-Bromo-2-methylpropiophenone |
10409-54-8 | 95 | 1g |
£11.00 | 2022-03-01 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | B918738-5g |
2-Bromoisobutyrophenone |
10409-54-8 | 97% | 5g |
¥421.20 | 2022-09-02 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | B918738-25g |
2-Bromoisobutyrophenone |
10409-54-8 | 97% | 25g |
¥1,673.10 | 2022-09-02 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | B918738-100g |
2-Bromoisobutyrophenone |
10409-54-8 | 97% | 100g |
¥5,344.20 | 2022-09-02 | |
| XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd. | B69204-25G |
Phenyl 2-bromo-2-propyl ketone |
10409-54-8 | 98% | 25G |
¥1362.11 | 2022-02-24 | |
| eNovation Chemicals LLC | Y1246495-25g |
2-BROMO-2-METHYLPROPIOPHENONE |
10409-54-8 | 98% | 25g |
$365 | 2023-05-17 | |
| Apollo Scientific | OR6061-100g |
2-Bromo-2-methylpropiophenone |
10409-54-8 | 95% | 100g |
£722.00 | 2025-02-20 | |
| Apollo Scientific | OR6061-1g |
2-Bromo-2-methylpropiophenone |
10409-54-8 | 95% | 1g |
£18.00 | 2025-02-20 | |
| Apollo Scientific | OR6061-250mg |
2-Bromo-2-methylpropiophenone |
10409-54-8 | 95% | 250mg |
£15.00 | 2025-02-20 | |
| Apollo Scientific | OR6061-5g |
2-Bromo-2-methylpropiophenone |
10409-54-8 | 95% | 5g |
£57.00 | 2025-02-20 |
Phenyl 2-bromo-2-propyl ketone Related Literature
-
Shintaro Takata,Yoshihiro Miura Phys. Chem. Chem. Phys., 2014,16, 24784-24789
-
Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
-
Gloria Belén Ramírez-Rodríguez,José Manuel Delgado-López,Jaime Gómez-Morales CrystEngComm, 2013,15, 2206-2212
-
Goonay Yousefalizadeh,Shideh Ahmadi,Nicholas J. Mosey,Kevin G. Stamplecoskie Nanoscale, 2021,13, 242-252
-
Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
10409-54-8 (Phenyl 2-bromo-2-propyl ketone) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Shandong Feiyang Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
Nanjing Jubai Biopharm
Gold Member
CN Supplier
Bulk
Beyond Pharmaceutical Co., Ltd
Gold Member
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
CN Supplier
Reagent